Cas no 101506-39-2 (Carbamic acid, octyl-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, octyl-, 1,1-dimethylethyl ester
• CAS No: 101506-39-2
• MF: C₁₃H₂₇NO₂
• MW: 229.358984231949
• CID: 2623145
• Update Time: 2023-08-07

Carbamic acid, octyl-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, octyl-, 1,1-dimethylethyl ester
• Octylcarbamic acid tert-butyl ester

• Inchi： 1S/C13H27NO2/c1-5-6-7-8-9-10-11-14-12(15)16-13(2,3)4/h5-11H2,1-4H3,(H,14,15)
• InChI Key： WFNSSRVVNZGTTR-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCCCC)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 9
• Complexity: 185
• Topological Polar Surface Area: 38.3